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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Ethylene Glycol-d4, a

deuterated analog of ethylene glycol. This document outlines its chemical properties,

applications, and detailed experimental protocols for its use in quantitative analysis.

Core Chemical Data
Ethylene glycol-d4 is a stable, isotopically labeled form of ethylene glycol, widely utilized in

scientific research, particularly in analytical and metabolic studies. Its physical and chemical

properties are summarized below.
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Property Value References

CAS Number 2219-51-4 [1][2]

Molecular Formula C₂H₂D₄O₂ [3]

Molecular Weight 66.09 g/mol [3]

Appearance Clear, colorless liquid [3]

Boiling Point 196-198 °C [3]

Melting Point -13 °C [3]

Density 1.184 g/mL at 25 °C [3]

Synonyms
1,1,2,2-Tetradeuterioethane-

1,2-diol, Ethylene-d4 Glycol
[3]

Applications in Research and Drug Development
Ethylene glycol-d4 serves as a crucial tool in various scientific disciplines due to its unique

properties as a stable isotope-labeled compound.

Internal Standard: Its most common application is as an internal standard in quantitative

analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). The known concentration of ethylene glycol-
d4 allows for accurate quantification of its non-deuterated counterpart in complex biological

matrices like serum and urine.[1][3]

Tracer in Metabolic Studies: In drug development and toxicology research, it is used as a

tracer to investigate the metabolic fate of ethylene glycol.[4] By tracking the deuterated

metabolites, researchers can gain insights into the absorption, distribution, metabolism, and

excretion (ADME) of the parent compound.

NMR Solvent: As a deuterated solvent, it finds application in Nuclear Magnetic Resonance

(NMR) spectroscopy for specific research purposes.[5]

Metabolic Pathway of Ethylene Glycol
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The metabolism of ethylene glycol is a critical aspect of its toxicology. The parent compound

itself has relatively low toxicity, but its metabolites are responsible for the associated adverse

health effects, primarily metabolic acidosis and renal injury.[6][7] The metabolic pathway, which

predominantly occurs in the liver, is initiated by the enzyme alcohol dehydrogenase.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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